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Compound of Interest

Compound Name: 2-Chloro-3,4-difluoroaniline
CAS No.: 36556-48-6
Cat. No.: B3028866
Get Quote
. J

An In-Depth Technical Guide to the Material Safety Data Sheet for 2-Chloro-3,4-
difluoroaniline

Introduction: A Scientist's Perspective on Chemical
Safety

In the realm of drug discovery and chemical synthesis, the molecules we handle are merely
tools. However, to wield these tools effectively and safely, we must possess an intimate
understanding of their inherent properties and potential hazards. 2-Chloro-3,4-difluoroaniline
is a key building block in medicinal chemistry, but its utility is matched by a significant hazard
profile that demands respect and meticulous handling. This guide moves beyond the standard
checklist format of a Material Safety Data Sheet (MSDS). As scientists, we will dissect the
"why" behind each safety recommendation, grounding our protocols in the physicochemical
nature of the compound. This document serves as a technical whitepaper for the safe and
effective utilization of 2-Chloro-3,4-difluoroaniline in a research and development setting.
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Section 1: Compound Identification and
Physicochemical Profile

Understanding the physical and chemical properties of a substance is the foundation of a

robust safety protocol. These parameters dictate its behavior under various conditions, from

storage to reaction, and inform our risk assessment.

Chemical Identity

IUPAC Name: 2-chloro-3,4-difluoroaniline[1]

Synonyms: 2-Chloro-3,4-difluorobenzenamine[1]

CAS Number: 36556-48-6[1][2]

Molecular Formula: CeHaCIF2N[1]

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties. These values are

critical for predicting the substance's behavior, such as its potential to become airborne, its

solubility in various solvents, and its stability.

Property Value Source
Molecular Weight 163.55 g/mol [1]
Crystalline solid (typical for Inferred from handling
Appearance . ;
anilines) precautions
Melting Point 67 - 70 °C (153 - 158 °F) [3]
Boiling Point 232 °C (450 °F) [3]
o Forms explosive mixtures with
Reactivity ) ) ) [3]
air on intense heating.[3]
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Section 2: Hazard Identification and Toxicological
Assessment

2-Chloro-3,4-difluoroaniline is classified as a hazardous substance. The Globally
Harmonized System (GHS) provides a clear picture of its primary threats to human health. The
causality behind these classifications lies in the compound's ability to interact with biological
systems upon exposure.

GHS Hazard Classification Summary

Hazard Class Category Hazard Statement Source

- H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [1]
contact with skin

Acute Toxicity, H332: Harmful if

Category 4 1
Inhalation gory inhaled g
Skin H315: Causes skin
. L Category 2 o [1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [1]
Damage/Irritation eye irritation

Toxicological Rationale

The toxicity of halogenated anilines is a well-documented field. Their mode of action often
involves absorption into the bloodstream where they can induce methemoglobinemia, a
condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen
effectively.[4][5] While specific data for 2-Chloro-3,4-difluoroaniline is limited, this general
mechanism for chloroanilines explains the systemic "harmful” classification across oral, dermal,
and inhalation routes. The irritant effects on skin and eyes are due to the compound's chemical
reactivity with epithelial tissues.

Hazard Assessment and Control Workflow
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The following diagram illustrates the logical process a researcher should follow, from initial
hazard identification to the implementation of control measures. This represents a self-
validating system of safety.
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Phase 1: Hazard Identification

Identify Compound _
(2-Chloro-3,4-difluoroaniline)
Review MSDS & GHS Data
(H302, H312, H332, H315, H319)
Understand Toxicological Basis
(e.g., Methemoglobinemia risk)

Inform

Phase 2: Risk| Assessment

Assess Exposure Potential
(Quantity, Duration, Route)

Continuous Review

Evaluate Existing Controls
(Fume Hood, PPE availability)

Determine Need

Phase 3: Control|Implementation

Implement Hierarchy of Controls
(Elimination, Engineering, Admin, PPE)

(Develop & Follow Specific SOP}—

S S S S |
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Caption: Standard Operating Procedure (SOP) workflow for handling 2-Chloro-3,4-
difluoroaniline.

Section 4: Emergency and First-Aid Procedures

In the event of accidental exposure, immediate and correct action is critical. All laboratory
personnel must be familiar with these procedures and the location of safety equipment.

Step-by-Step First-Aid Measures
e Inhalation:

o Immediately move the affected person to fresh air. [3][6] 2. If breathing is difficult or has
stopped, trained personnel should provide artificial respiration. [3][7] 3. Call for immediate
medical attention. [3]* Skin Contact:

o Immediately remove all contaminated clothing. [3] 2. Flush the affected skin area with
large amounts of water for at least 15 minutes, using a safety shower if necessary. [3][7] 3.
Seek immediate medical attention. [6]* Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open to ensure complete irrigation. [7] 2. Remove contact lenses if present and
easy to do. [7] 3. Call for immediate medical attention, preferably an ophthalmologist. *
Ingestion:

o Do NOT induce vomiting. [8] 2. Rinse the mouth with water. [3] 3. If the person is
conscious, have them drink one or two glasses of water. 4. Call a poison control center or
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physician immediately. [3][8] Action Directive: In all cases of exposure, show the Safety
Data Sheet to the attending medical professional. [3][6]

Section 5: Fire and Explosion Hazard Management

While not flammable in its solid state, 2-Chloro-3,4-difluoroaniline is combustible and
presents specific hazards in a fire.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [9]* Specific Hazards:

o The substance is combustible. [3] * Upon intense heating, vapors can form explosive
mixtures with air. [3] * Hazardous combustion products include toxic fumes of nitrogen
oxides (NOx), carbon monoxide (CO), hydrogen chloride (HCI), and hydrogen fluoride
(HF). [5][10]* Fire-Fighting Protocol:

o Firefighters must wear self-contained breathing apparatus (SCBA) and full protective
clothing to prevent contact with skin and eyes. [3][6] 2. Stay in the danger area only with
appropriate protection. [3] 3. Use a water spray jet to suppress gases/vapors and cool
unopened containers. [3] 4. Prevent fire-extinguishing water from entering surface water or
groundwater systems. [3]

Section 6: Storage and Disposal

Proper storage is essential for maintaining the chemical's integrity and ensuring safety.
Responsible disposal is a critical component of the laboratory workflow.

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place. [3][7][10]* Store
locked up or in an area accessible only to qualified and authorized personnel. [3]* Keep
away from incompatible materials such as strong oxidizing agents and acids. [8] Waste
Disposal

e Dispose of this substance and its container as hazardous waste. [5]* Do not allow the
product to enter drains. [6]* All disposal must be conducted in accordance with local, state,
and federal regulations. Contact a licensed professional waste disposal service. [8][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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